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Introduction
Xylenol orange is a complex organic molecule widely utilized in analytical chemistry and

biomedical research.[1] Structurally, it belongs to the triphenylmethane class of dyes and is a

derivative of cresol red, incorporating iminodiacetate groups that confer its potent metal-

chelating properties.[2][3] It is most commonly employed as a tetrasodium salt in laboratory

settings.[1][4]

Its primary applications stem from its function as a sensitive metallochromic indicator for

complexometric titrations and as a pH indicator.[5][6] The molecule exhibits a distinct color

change when it forms complexes with various metal ions, making it an invaluable tool for

determining the concentration of metals like zinc, lead, and thorium.[7][8][9] Furthermore, its

pH-dependent color transitions are useful in monitoring acid-base reactions.[5][6] Beyond

titrimetry, Xylenol orange serves as a reagent in spectrophotometric analysis, a vital stain for

studying bone calcification, and as a component in dosimeters for measuring radiation.[10][11]

Chemical Structure and Identification
The core structure of Xylenol orange is built upon a sulfonephthalein framework. This central

structure is substituted with two cresol rings, each of which is further functionalized with an
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N,N-bis(carboxymethyl)aminomethyl group (an iminodiacetate group). These iminodiacetate

moieties are the primary sites for metal ion chelation.

IUPAC Name: 2-[[5-[3-[3-[[bis(carboxymethyl)amino]methyl]-4-hydroxy-5-methylphenyl]-1,1-

dioxo-2,1λ⁶-benzoxathiol-3-yl]-2-hydroxy-3-methylphenyl]methyl-

(carboxymethyl)amino]acetic acid[2]

Synonyms: 3,3′-Bis[N,N-bis(carboxymethyl)aminomethyl]-o-cresolsulfonephthalein, m-

Cresolphthalexon S[2][10]

Molecular Formula (Acid Form): C₃₁H₃₂N₂O₁₃S[2]

Molecular Formula (Tetrasodium Salt): C₃₁H₂₈N₂Na₄O₁₃S[4][10]

CAS Number: 1611-35-4 (Acid Form)[1][2], 3618-43-7 (Tetrasodium Salt)[1][4][10]

Key Functional Groups
The reactivity and indicator properties of Xylenol orange are dictated by its key functional

groups:

Sulfonephthalein Core: The central triphenylmethane-like structure responsible for the

chromophoric properties.

Phenolic Hydroxyl (-OH) Groups: These groups are acidic, and their deprotonation

influences the molecule's color at different pH values.

Carboxylic Acid (-COOH) Groups: Part of the iminodiacetate arms, these groups are crucial

for chelating metal ions and also contribute to the molecule's pH sensitivity.

Tertiary Amine (-N<) Groups: These nitrogen atoms are also key coordination sites for metal

ions.
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Caption: Simplified 2D representation of the Xylenol orange structure.

Physicochemical and Spectroscopic Properties
The utility of Xylenol orange is defined by its physicochemical properties, which are

summarized below. Commercial preparations have historically been impure, though purities of

90% or higher are now available.[1]
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Property Value (Acid Form)
Value (Tetrasodium
Salt)

Reference(s)

Molecular Weight 672.66 g/mol 760.58 g/mol [1][10]

Appearance

Very dark brown to

very dark red

powder/crystals

Red-brown to dark

brown crystalline

powder

[10][12][13]

Melting Point 195 °C (decomposes) 210 °C (decomposes) [1][10][14]

Solubility
Soluble in water and

ethanol
510 g/L in water [1][12][13]

pKa Values
2.6, 6.4, 6.5, 10.5,

12.3
- [12]

Absorption Max

(λmax)
-

575-580 nm (in 0.1N

NaOH)
[8][10]

Fluorescence
Excitation: 440 & 570

nm; Emission: 610 nm
- [1]

pH Indicator Range
2.9 - 4.0 (Red to

Yellow)
- [5][6]

Experimental Protocols
Preparation of 0.1% Xylenol Orange Indicator Solution
This protocol describes the standard procedure for preparing a working solution of Xylenol

orange for use in titrations.

Materials:

Xylenol orange (or its tetrasodium salt)

100 mL volumetric flask

Distilled or deionized water
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Analytical balance

Filter paper (if necessary)

Procedure:

Accurately weigh 0.1 g of Xylenol orange powder using an analytical balance.[12]

Transfer the powder into a 100 mL volumetric flask.[12]

Add approximately 50 mL of distilled water to the flask.[12]

Swirl the flask gently until the powder is completely dissolved.[12] Sonication may be used to

aid dissolution.

Once dissolved, dilute the solution to the 100 mL mark with distilled water.[12]

Stopper the flask and invert it several times to ensure the solution is homogeneous.

If any insoluble matter remains, filter the solution.[12]

Store the solution in a well-sealed, amber glass bottle away from direct light.

Protocol: Suitability Test for Zinc Titration
This protocol is used to verify the quality and performance of a Xylenol orange indicator

solution for the complexometric titration of zinc.

Materials:

Hexamethylenetetramine

10% Nitric acid

0.1% Xylenol orange solution (prepared as above)

0.1 M Zinc Chloride (ZnCl₂) volumetric solution

0.1 M EDTA volumetric solution
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Distilled water

Beaker or Erlenmeyer flask

Procedure:

Dissolve 2.5 g of hexamethylenetetramine in 75 mL of distilled water in a beaker. This

creates a buffered solution.[9]

Add 3 mL of 10% nitric acid to the solution.[9]

Add 1 mL of the 0.1% Xylenol orange indicator solution. The solution should turn a clear

yellow color.[9]

Add a small, precise volume (e.g., 0.03 mL) of 0.1 M zinc chloride solution.[9] A successful

test will show a distinct color change from yellow to magenta or purple, indicating the

formation of the Zn-Xylenol orange complex.[9]

Next, add a slightly larger volume (e.g., 0.05 mL) of 0.1 M EDTA solution.[9] The EDTA,

being a stronger chelating agent, should displace the zinc from the indicator complex.

A successful test is confirmed when the addition of EDTA restores the original yellow color,

signaling the titration endpoint.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubs.acs.org/doi/10.1021/acsreagents.4424
https://pubs.acs.org/doi/10.1021/acsreagents.4424
https://pubs.acs.org/doi/10.1021/acsreagents.4424
https://pubs.acs.org/doi/10.1021/acsreagents.4424
https://pubs.acs.org/doi/10.1021/acsreagents.4424
https://pubs.acs.org/doi/10.1021/acsreagents.4424
https://pubs.acs.org/doi/10.1021/acsreagents.4424
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Prepare Buffered
Analyte Solution

Add Xylenol Orange
Indicator

Solution turns Yellow
(Free Indicator)

Add Zn²⁺ ions

Solution turns Red/Magenta
(Zn-XO Complex Forms)

Complexation

Titrate with EDTA

Endpoint: EDTA displaces Zn²⁺
from XO complex

Chelation by EDTA

Solution returns to Yellow
(Titration Complete)

Click to download full resolution via product page

Caption: Logical workflow for a Zinc titration using Xylenol orange.
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Conclusion
Xylenol orange is a sophisticated and versatile indicator whose chemical structure is expertly

tailored for analytical applications. The presence of multiple acidic functional groups,

particularly the iminodiacetate arms, provides the basis for its dual function as both a pH and

metallochromic indicator. Its distinct and sensitive color changes make it an indispensable

reagent for researchers in chemistry and biomedicine for the precise quantification of metal

ions and the monitoring of chemical reactions. Proper preparation and quality assessment, as

detailed in the provided protocols, are crucial for achieving accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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